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Compound of Interest

Compound Name: NCGC00378430

Cat. No.: B2438164

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the inhibitor NCGC00378430,
focusing on its half-maximal inhibitory concentration (IC50) value, the experimental protocols
for its determination, and its mechanism of action within relevant signaling pathways.

Quantitative Data Summary

The following table summarizes the key quantitative data for NCGC00378430.

Cell Lines
Target Used in
Compound . Assay Type IC50 Value
Interaction Related
Studies
MCF7, T47D,
NCGC00378430  SIX1/EYA2 AlphaScreen 52 uM[1][2]
MDA-MB-231[1]

Mechanism of Action

NCGC00378430 is a potent inhibitor of the protein-protein interaction between Sine Oculis
Homeobox Homolog 1 (SIX1) and Eyes Absent Homolog 2 (EYA2)[1]. This interaction is crucial
for the transcriptional activity of the SIX1/EYA complex, which is implicated in cancer
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progression. By disrupting this complex, NCGC00378430 can reverse transcriptional and
metabolic profiles mediated by SIX1 overexpression[3][4].

A key downstream effect of NCGC00378430 is the inhibition of the Transforming Growth
Factor-beta (TGF-[3) signaling pathway[2][3]. Specifically, it reverses the SIX1-induced increase
in phosphorylated SMAD3 (p-Smad3), a critical step in the TGF-3 cascade that promotes
epithelial-mesenchymal transition (EMT), a process integral to cancer metastasis[1][2]. In
cellular models, treatment with NCGC00378430 has been shown to block the TGF-3 induced
activation of p-Smad3, leading to the upregulation of the epithelial marker E-cadherin (E-CAD)
and the downregulation of the mesenchymal marker Fibronectin (FN1)[1].

Signaling Pathway Diagram

The following diagram illustrates the inhibitory effect of NCGC00378430 on the SIX1/EYA2-
mediated TGF-[3 signaling pathway.
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Prepare Reagents:
- NCGC00378430 dilutions
- 6xHis-EYA2 & GST-SIX1 mix
- AlphaScreen Beads

l

Plate Setup (384-well):
Add compound/DMSO
Gdd Protein Mix (200 nM finaD

Incubate
(2 hours, RT)

Add Bead Mix
Incubate in Dark
(2-2 hours, RT)
Read Plate
(EnVision Reader)
Data Analysis:

Generate dose-response curve
and calculate IC50

o

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b2438164?utm_src=pdf-custom-synthesis
https://www.origene.com/support/learning-resources/protocols/westernblotprotocol
https://pmc.ncbi.nlm.nih.gov/articles/PMC4168015/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4168015/
https://www.cellsignal.com/learn-and-support/protocols/protocol-western
https://ccr.cancer.gov/sites/default/files/western_blot_analysis.pdf
https://www.benchchem.com/product/b2438164#ncgc00378430-ic50-value
https://www.benchchem.com/product/b2438164#ncgc00378430-ic50-value
https://www.benchchem.com/product/b2438164#ncgc00378430-ic50-value
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2438164?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2438164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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